Cas no 81764-99-0 (4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile)

• Product name: 4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile
• CAS No: 81764-99-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2803186
• PubChem ID: 367453

4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Acetyl-3-oxo-1-butenyl)benzonitrile
• 3-(4-Cyanobenzylidene)-2,4-pentanedione
• 4-(2-Acetyl-3-oxobut-1-en-1-yl)benzonitrile
• DTXSID30327212
• NSC-637180
• SCHEMBL231074
• WMUQCKSADOZOCX-UHFFFAOYSA-N
• NSC637180
• 4-(2-acetyl-3-oxo-but-1-enyl)benzonitrile
• 81764-99-0

• Inchi： InChI=1S/C13H11NO2/c1-9(15)13(10(2)16)7-11-3-5-12(8-14)6-4-11/h3-7H,1-2H3
• InChI Key： WMUQCKSADOZOCX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 213.078978594Da
• Monoisotopic Mass: 213.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.9Ų